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Compound of Interest

Compound Name: 2,4,6-Trichloro-5-ethylpyrimidine

Cat. No.: B156220 Get Quote

Technical Guide: 2,4,6-Trichloro-5-
ethylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4,6-Trichloro-5-ethylpyrimidine,

a halogenated pyrimidine derivative of interest in synthetic and medicinal chemistry. The

document details its chemical identity, including its CAS number and molecular weight, and

summarizes its known applications. While a specific, detailed experimental protocol for its

synthesis is not readily available in the reviewed literature, this guide outlines a probable

synthetic route based on established methods for analogous compounds. This guide is

intended to serve as a foundational resource for professionals engaged in chemical research

and drug development.

Chemical Identity and Properties
2,4,6-Trichloro-5-ethylpyrimidine is a substituted pyrimidine ring system with three chlorine

atoms and an ethyl group. These features make it a versatile intermediate for further chemical

modifications.
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Property Value Reference

CAS Number 1780-38-7 [1][2][3]

Molecular Formula C₆H₅Cl₃N₂ [1]

Molecular Weight 211.48 g/mol [1]

Applications in Synthesis
2,4,6-Trichloro-5-ethylpyrimidine serves as a valuable building block in organic synthesis. Its

primary applications are in the development of:

Pharmaceuticals: As an intermediate in the synthesis of various active pharmaceutical

ingredients.

Agrochemicals: Utilized in the creation of herbicides and fungicides.

Dyes and Pigments: Employed in the synthesis of certain dyes, where it can enhance

stability and color properties.[1]

The reactivity of the chlorine substituents on the pyrimidine ring allows for nucleophilic

substitution reactions, enabling the introduction of a wide range of functional groups and the

construction of more complex molecular architectures.

Proposed Synthetic Pathway
While a specific, peer-reviewed experimental protocol for the synthesis of 2,4,6-Trichloro-5-
ethylpyrimidine is not extensively detailed in the available literature, a logical synthetic route

can be proposed based on the well-established synthesis of the parent compound, 2,4,6-

trichloropyrimidine.[4][5][6][7][8] The likely precursor for this synthesis is 5-ethylbarbituric acid.

The proposed reaction involves the chlorination of 5-ethylbarbituric acid using a strong

chlorinating agent, such as a mixture of phosphorus oxychloride (POCl₃) and phosphorus

pentachloride (PCl₅).

Caption: Proposed synthesis of 2,4,6-Trichloro-5-ethylpyrimidine.
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Hypothetical Experimental Protocol:
The following protocol is a hypothetical adaptation from the synthesis of 2,4,6-

trichloropyrimidine and would require optimization and validation.

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, combine

5-ethylbarbituric acid with an excess of phosphorus oxychloride.

Chlorination: While stirring, slowly add phosphorus pentachloride to the mixture.

Reflux: Heat the reaction mixture to reflux and maintain for several hours to ensure complete

conversion. The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: After cooling, the excess phosphorus oxychloride can be removed by distillation

under reduced pressure.

Purification: The crude product would then be purified, likely through vacuum distillation or

recrystallization, to yield pure 2,4,6-Trichloro-5-ethylpyrimidine.

Signaling Pathways and Biological Activity
There is currently no specific information available in the public domain detailing the

involvement of 2,4,6-Trichloro-5-ethylpyrimidine in any particular signaling pathways or its

specific biological activities. Research in this area would be necessary to elucidate its potential

roles in biological systems.

Conclusion
2,4,6-Trichloro-5-ethylpyrimidine is a chemical intermediate with potential applications in the

pharmaceutical, agrochemical, and dye industries. While its fundamental properties are

documented, detailed experimental protocols for its synthesis and its biological profile are not

yet well-established in the scientific literature. The proposed synthetic pathway provides a

starting point for researchers interested in the preparation and further investigation of this

compound. Further studies are warranted to explore its reactivity, potential biological effects,

and to develop optimized and validated synthetic methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4,6-Trichloro-5-ethylpyrimidine [myskinrecipes.com]

2. Search results [chem-space.com]

3. myskinrecipes.com [myskinrecipes.com]

4. 2,4,6-Trichloropyrimidine synthesis - chemicalbook [chemicalbook.com]

5. US5898073A - Process for the preparation of 2,4,6-trichloropyrimidine - Google Patents
[patents.google.com]

6. CN101550108A - Preparation method of environmental-friendly high-purity 2,4,6-
trichloropyrimidine - Google Patents [patents.google.com]

7. US5712394A - Process for preparing 2,4,6-trichloropyrimidine - Google Patents
[patents.google.com]

8. CN1803778A - Method for preparing 2,4,6-trichloro pyrimidine - Google Patents
[patents.google.com]

To cite this document: BenchChem. [2,4,6-Trichloro-5-ethylpyrimidine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156220#2-4-6-trichloro-5-ethylpyrimidine-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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